Cas no 2137086-65-6 ((1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol)

• Product Name: (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• CAS No: 2137086-65-6
• MF: C₇H₆F₃N₃OS
• MW: 237.202250003815
• CID: 6165385
• PubChem ID: 165492349
• Update Time: 2025-05-20

(1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• (1R)-2-azido-1-[5-(trifluoromethyl)thiophen-2-yl]ethan-1-ol
• 2137086-65-6
• EN300-1147501

• Inchi： 1S/C7H6F3N3OS/c8-7(9,10)6-2-1-5(15-6)4(14)3-12-13-11/h1-2,4,14H,3H2/t4-/m1/s1
• InChI Key： KWLSNFIGABROHZ-SCSAIBSYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1[C@@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 237.01836748g/mol
• Monoisotopic Mass: 237.01836748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Additional information on (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol

Introduction to (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol (CAS No. 2137086-65-6)

(1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137086-65-6, is a derivative of thiophene, featuring a trifluoromethyl group and an azido functional group. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug development, particularly in the synthesis of novel therapeutic agents.

The significance of this compound lies in its potential applications in the design of bioactive molecules. The presence of the azido group introduces reactivity that can be exploited in synthetic chemistry, allowing for the facile introduction of other functional groups or the formation of new molecular architectures. This reactivity is particularly valuable in the context of fragment-based drug design, where small molecular units are used as building blocks to develop more complex and effective drugs.

The trifluoromethyl group is another key feature of this compound, contributing to its pharmacological properties. Trifluoromethyl groups are commonly found in pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity. These characteristics can significantly influence the efficacy and duration of action of a drug, making compounds containing trifluoromethyl groups highly desirable in medicinal chemistry.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities. Thiophenes and their derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific modification of thiophene with an azido group and a trifluoromethyl substituent opens up new avenues for exploring these biological activities further.

One of the most compelling aspects of (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol is its potential role in the development of targeted therapies. The stereochemistry indicated by the (1R) configuration suggests that this compound may exhibit enantioselective properties, which are increasingly important in modern drug design. Enantioselective drugs can interact more specifically with biological targets, leading to improved therapeutic outcomes with fewer side effects.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The (1R) configuration may influence how this compound interacts with biological targets at the molecular level, potentially leading to novel mechanisms of action. This underscores the need for detailed structural analysis and computational modeling to fully appreciate the pharmacological potential of this compound.

The synthesis of (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been instrumental in achieving the desired stereochemical purity and functional group compatibility.

The incorporation of both an azido group and a trifluoromethyl group into a single molecular framework requires careful consideration to ensure optimal reactivity and stability. The azido group is known for its reactivity, which can be both advantageous and challenging depending on the synthetic context. On one hand, it provides a versatile handle for further functionalization; on the other hand, it can be sensitive to certain conditions or substrates.

Future research directions for (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol may include exploring its biological activity through various assay systems. Initial studies could focus on evaluating its interactions with specific enzymes or receptors relevant to therapeutic targets. Additionally, investigating its potential as a precursor for more complex drug candidates could provide valuable insights into its pharmacological utility.

The impact of this compound on drug development will depend on how well it performs in these initial studies and subsequent clinical trials. If it demonstrates promising activity and safety profiles, it could serve as a foundation for developing new treatments for various diseases. The combination of structural features such as the (1R) configuration, azido group, and trifluoromethyl substituent makes this molecule a fascinating subject for further investigation.

In conclusion, (1R)-2-azido-1-5-(trifluoromethyl)thiophen-2-ylethan-1-oL (CAS No. 2137086 65 6) represents an intriguing compound with significant potential in pharmaceutical chemistry. Its unique structural attributes and functional groups position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in shaping the future of medicine.